Cas no 76201-27-9 (1,4,7,10-Tetraazacyclododecane-2,6-dione)
76201-27-9 structure
Product Name:1,4,7,10-Tetraazacyclododecane-2,6-dione
CAS No:76201-27-9
MF:C8H16N4O2
MW:200.238241195679
CID:538194
PubChem ID:15249139
Update Time:2025-04-19
1,4,7,10-Tetraazacyclododecane-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Tetraazacyclododecane-2,6-dione
- 1,4,7,10-tetrazacyclododecane-2,6-dione
- AKOS016034992
- 76201-27-9
- 1,4,7,10-tetraazacyclododecan-2,6-dione
- DTXSID20570452
-
- Inchi: 1S/C8H16N4O2/c13-7-5-10-6-8(14)12-4-2-9-1-3-11-7/h9-10H,1-6H2,(H,11,13)(H,12,14)
- InChI Key: LWBNSOADQQFUSO-UHFFFAOYSA-N
- SMILES: O=C1CNCC(NCCNCCN1)=O
Computed Properties
- Exact Mass: 200.12732577g/mol
- Monoisotopic Mass: 200.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 82.3Ų
1,4,7,10-Tetraazacyclododecane-2,6-dione Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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